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Compound of Interest

Compound Name: H-Trp-Pro-Tyr-OH

Cat. No.: B1443727 Get Quote

The following provides essential safety and logistical information for the proper disposal of the

tetrapeptide H-Trp-Pro-Tyr-OH. As a specific Safety Data Sheet (SDS) for this compound is

not readily available, these procedures are based on best practices for handling similar, non-

hazardous peptide compounds in a laboratory setting.

Physicochemical Data of Related Compounds
Since specific quantitative data for H-Trp-Pro-Tyr-OH is limited, the table below includes

information for related dipeptides to provide a comparative context for its likely properties.

Property H-Trp-Pro-Tyr-OH H-Pro-Tyr-OH H-Trp-Tyr-OH

CAS Number Data not available 19786-36-8 19653-76-0[1]

Molecular Formula C₃₀H₃₅N₅O₆ C₁₄H₁₈N₂O₄[2] C₂₀H₂₁N₃O₄[1]

Molecular Weight 561.63 g/mol 278.31 g/mol [2] 367.4 g/mol [1][3]

Appearance Solid (presumed) Solid Solid

Solubility Data not available Soluble in DMSO[2] Data not available

Purity Data not available >98.00% (typical) ≥98% (typical)[1]

Storage
Store at -20°C

(recommended)
Store at -20°C[2] Data not available
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Disposal Protocol for H-Trp-Pro-Tyr-OH
The primary method for the disposal of H-Trp-Pro-Tyr-OH is through a licensed hazardous

waste management service. In-laboratory treatment or neutralization is generally not

recommended without a specific, validated protocol.

Step 1: Personal Protective Equipment (PPE)
Before handling the material for disposal, ensure the following PPE is worn:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Characterization and Collection
Solid Waste: Collect any solid H-Trp-Pro-Tyr-OH, along with any contaminated consumables

(e.g., weigh boats, pipette tips, wipes), in a designated and compatible waste container.

Liquid Waste: Solutions containing H-Trp-Pro-Tyr-OH should be collected in a separate,

sealed, and clearly labeled liquid waste container. Do not dispose of solutions down the

drain.

Empty Containers: Containers with more than a residual amount (>3%) of the peptide should

be disposed of as hazardous waste.[4] For containers with only a trace residue, remove or

deface the original label and dispose of them according to your institution's guidelines for

empty chemical containers.[4]

Step 3: Labeling and Segregation
Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "H-Trp-Pro-Tyr-OH" and any solvents present.

Segregation: Store the waste container in a designated satellite accumulation area. Ensure it

is segregated from incompatible waste streams.[4]
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Step 4: Storage and Disposal
Storage: Keep the waste container sealed when not in use. Store it in a cool, dry, and well-

ventilated area, away from direct sunlight and heat.

Disposal: Arrange for the collection of the waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor. All

hazardous waste must be managed in accordance with federal, state, and local regulations.

[4] High-temperature incineration is a common and effective method for the complete

destruction of organic chemical wastes.[5]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of H-Trp-Pro-Tyr-OH.

Caption: Disposal workflow for H-Trp-Pro-Tyr-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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